Cas no 1804434-76-1 (3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804434-76-1
• MF: C₈H₂F₈INO
• MW: 406.999282360077
• CID: 4814181
• Update Time: 2025-07-02

3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F8INO/c9-6(10)4-2(19-8(14,15)16)1-3(17)18-5(4)7(11,12)13/h1,6H
• InChI Key： MMLXCQYMGWTGFL-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Research Briefing on 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804434-76-1)

3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804434-76-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by multiple fluorine substituents, exhibits remarkable stability and reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of agrochemicals, pharmaceuticals, and materials science, highlighting its versatility and broad applicability.

The compound's structural motif, featuring a trifluoromethoxy group and a difluoromethyl group, is particularly noteworthy. These functional groups are known to enhance the metabolic stability, lipophilicity, and bioavailability of molecules, which are critical factors in drug design. Recent research has focused on leveraging these properties to develop novel inhibitors targeting enzymes and receptors involved in various diseases, including cancer, infectious diseases, and neurological disorders. The iodine substituent at the 6-position further provides a handle for further functionalization via cross-coupling reactions, enabling the synthesis of diverse derivatives for structure-activity relationship (SAR) studies.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the potential of 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine as a key intermediate in the synthesis of kinase inhibitors. The study demonstrated that the compound could be efficiently converted into a series of pyridine-based inhibitors with high selectivity and potency against specific kinase targets. The researchers employed palladium-catalyzed cross-coupling reactions to introduce various aryl and heteroaryl groups at the 6-position, yielding a library of compounds with promising biological activity. Preliminary in vitro assays revealed that several derivatives exhibited nanomolar inhibitory activity against target kinases, suggesting their potential as lead compounds for further optimization.

Another significant application of this compound lies in the field of agrochemicals. A study published in Pest Management Science explored its use as a precursor for the synthesis of novel herbicides. The researchers synthesized a series of pyridine derivatives and evaluated their herbicidal activity against common weeds. The results indicated that certain derivatives exhibited potent herbicidal effects with low toxicity to non-target organisms, making them attractive candidates for sustainable crop protection. The study also highlighted the role of the trifluoromethoxy group in enhancing the herbicidal activity, possibly by improving the compound's interaction with target enzymes in weeds.

Beyond its applications in drug discovery and agrochemicals, 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has also been investigated for its potential in materials science. A recent report in Advanced Materials described its use as a building block for the synthesis of fluorinated organic semiconductors. The researchers demonstrated that the compound's unique electronic properties, conferred by its fluorine-rich structure, could be harnessed to develop high-performance organic electronic devices. The study revealed that the incorporation of this pyridine derivative into semiconducting polymers resulted in improved charge carrier mobility and stability, paving the way for its use in next-generation optoelectronic applications.

In conclusion, 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804434-76-1) represents a versatile and valuable compound in the fields of chemical biology, medicinal chemistry, and materials science. Its unique structural features and reactivity make it a promising intermediate for the development of novel bioactive molecules, agrochemicals, and advanced materials. Ongoing research continues to explore its potential, with recent studies highlighting its utility in kinase inhibitor development, herbicide synthesis, and organic electronics. As the field advances, this compound is expected to play an increasingly important role in addressing challenges in drug discovery, sustainable agriculture, and materials innovation.